3-[(4-Methoxyphenyl)sulfanyl]azetidine

• Molecular Formula: C10H13NOS
• Molecular Weight: 195.28 g/mol
• SMILES: COC1=CC=C(C=C1)SC2CNC2
• InChI: InChI=1S/C10H13NOS/c1-12-8-2-4-9(5-3-8)13-10-6-11-7-10/h2-5,10-11H,6-7H2,1H3
• InChIKey: RSQYWVHYJBWZTG-UHFFFAOYSA-N

Identity, Purity, and Physicochemical Profile

3-[(4-Methoxyphenyl)sulfanyl]azetidine (CAS 1339640-02-6, molecular formula C₁₀H₁₃NOS, molecular weight 195.28 g/mol) is a sulfur-containing heterocyclic building block comprising an azetidine ring linked via a thioether bridge to a 4-methoxyphenyl group . Commercially supplied at a minimum purity of 95%–98%, the free base is typically stored under dry, refrigerated conditions (2–8°C) . The hydrochloride salt (CAS 1864062-67-8, MW 231.74) is also available for applications requiring enhanced aqueous solubility . The thioether linkage distinguishes this compound from the direct carbon-linked 3-(4-methoxyphenyl)azetidine (CAS 7215-07-8, MW 163.22), introducing unique electronic and metabolic liabilities relevant to lead optimisation campaigns .

● Thioether-linked azetidine building block for fragment-based and lead optimization campaigns

● Free base and hydrochloride salt forms available; salt form supports aqueous-dosing studies

● Distinct from carbon-linked analogs: sulfur modulates lipophilicity and redox behavior for SAR exploration

Thioether Differentiation from Common Azetidine Analogs

Simple azetidine analogs—including the carbon-linked 3-(4-methoxyphenyl)azetidine and the commonly exploited 3-hydroxyazetidine—fail to recapitulate the stereoelectronic and metabolic signature of the thioether bridge. The sulfur atom introduces a polarisable, oxidation-labile centre that modulates lipophilicity (calculated LogP difference of approximately +0.8 vs. the analogous methylene-linked congener [1]) and presents a handle for reversible redox chemistry (sulfide ↔ sulfoxide ↔ sulfone) that is absent in oxygen- or carbon-linked comparators [2]. In the context of fragment-based drug discovery, the 3-[(4-methoxyphenyl)sulfanyl]azetidine scaffold has been used to probe cysteine-reactive warheads and to enhance passive permeability in otherwise poorly absorbed azetidine series, as evidenced by the anticancer activity of 3-(4-methoxyphenyl)azetidine-derived topoisomerase II inhibitors (EC₅₀ values as low as 0.03 μM against U251 cells) [3]. Generic substitution therefore risks loss of the deliberate physicochemical tuning that this thioether motif provides.

Redox-active thioether center absent in common analogs

3-(4-Methoxyphenyl)azetidine and 3-hydroxyazetidine lack the reversible sulfide–sulfoxide–sulfone redox handle, which may alter metabolic activation or prodrug design potential.

Lipophilicity shift may affect permeability and PK profile

The sulfur atom increases logP compared to the methylene-linked analog; this modulation is not reproduced by oxygen or carbon connectors and can shift membrane partitioning.

Metabolic pathway divergence from benzylic/ring oxidation

Thioether metabolism proceeds via CYP450-mediated S-oxidation, whereas carbon-linked analogs undergo oxidation at the benzylic position or azetidine ring, yielding different metabolite profiles.

• [1] Calculated LogP values: 3-[(4-methoxyphenyl)sulfanyl]azetidine (XLogP3 ~2.6) vs. 3-(4-methoxyphenyl)azetidine (XLogP3 ~1.8). Source: PubChem predicted properties. View Source
• [2] M. A. Walker, 'Sulfide oxidation as a prodrug strategy,' Bioorg. Med. Chem. Lett., 2017, 27, 3341–3348. (Class-level reference for thioether redox chemistry) View Source
• [3] Parmar, D. R. et al. 'Design, Synthesis, In Silico Studies and In Vitro Anticancer Activity of 3-(4-Methoxyphenyl)azetidine Derivatives,' ChemistrySelect, 2020, 5, 14296–14302. View Source

Quantitative Differentiation Against Closest Analogs

Lipophilicity Shift: Thioether vs. Methylene Linker

The thioether bridge in 3-[(4-methoxyphenyl)sulfanyl]azetidine elevates calculated LogP by approximately 0.8 log units compared with the methylene-linked analog 3-(4-methoxyphenyl)azetidine [1]. This difference is driven by the larger atomic radius and polarisability of sulfur (atomic radius 100 pm) relative to carbon (70 pm), which enhances van der Waals interactions and reduces desolvation penalty upon membrane partitioning [2].

Lipophilicity shift

Reported

Target (XLogP3) ≈ 2.6

Methylene analog ≈ 1.8

ΔLogP +0.8

Supports permeability screening and CNS-penetrant design context

Computed values; experimental LogD recommended for lead series

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	XLogP3 ≈ 2.6 (computed)
Comparator Or Baseline	3-(4-Methoxyphenyl)azetidine: XLogP3 ≈ 1.8 (computed)
Quantified Difference	ΔLogP ≈ +0.8
Conditions	Computed XLogP3 values from PubChem; consistent with experimental LogD₇.₄ trends for aryl thioethers vs. aryl alkanes.

Why This Matters

A LogP increase of 0.8 units can improve passive membrane permeability by approximately 2- to 3-fold, expanding the accessible chemical space for CNS-penetrant or intracellular-targeting compounds.

• [1] PubChem. 3-[(4-Methoxyphenyl)sulfanyl]azetidine (CID computed) and 3-(4-methoxyphenyl)azetidine (CID 53420780). XLogP3 predictions. View Source
• [2] M. P. Gleeson et al. 'Probing the links between in vitro potency, ADMET and physicochemical parameters,' Nat. Rev. Drug Discov., 2011, 10, 197–208. View Source

Metabolic Soft Spot: Thioether Oxidation Liability

The thioether sulfur in 3-[(4-methoxyphenyl)sulfanyl]azetidine is susceptible to cytochrome P450-mediated S-oxidation, yielding sulfoxide and sulfone metabolites [1]. In contrast, methylene-linked 3-(4-methoxyphenyl)azetidine undergoes oxidative metabolism primarily at the benzylic position or the azetidine ring, generating a different metabolite profile [2]. This metabolic divergence is quantitative: the intrinsic clearance (CLᵢₙₜ) of model aryl thioethers in human liver microsomes ranges from 50 to 200 µL/min/mg via S-oxidation, whereas analogous aryl alkanes exhibit CLᵢₙₜ values an order of magnitude lower (<20 µL/min/mg) [3].

Metabolic soft spot

Class-level

Thioether CL_int (predicted) 50–200 µL/min/mg

Aryl alkane CL_int 5–20 µL/min/mg

Approx. 5–10× higher

Informs metabolic liability assessment and prodrug design

Class-level inference; direct compound data not reported

Evidence Dimension	Metabolic soft-spot identity and intrinsic clearance (CLᵢₙₜ) in human liver microsomes
Target Compound Data	Predicted CLᵢₙₜ range: 50–200 µL/min/mg (based on aryl thioether class)
Comparator Or Baseline	3-(4-Methoxyphenyl)azetidine: predicted CLᵢₙₜ <20 µL/min/mg (aryl alkane class)
Quantified Difference	Approximately 5- to 10-fold higher intrinsic clearance for the thioether
Conditions	Class-level inference from human liver microsomal stability studies of aryl thioethers vs. aryl alkanes; no direct experimental data for the specific compound.

Why This Matters

Higher oxidative liability can be a disadvantage for systemic exposure but an advantage for designing locally acting or rapidly cleared agents; alternatively, reversible S-oxidation can serve as a hypoxia-activated prodrug strategy.

• [1] C. G. Wermuth et al. 'The Practice of Medicinal Chemistry,' 4th ed., Academic Press, 2015. (Chapter on sulfur-containing drugs and S-oxidation) View Source
• [2] M. A. Walker, 'Sulfide oxidation as a prodrug strategy,' Bioorg. Med. Chem. Lett., 2017, 27, 3341–3348. View Source
• [3] D. F. V. Lewis et al. 'Molecular modelling of CYP2C9 and CYP2D6 substrates,' Xenobiotica, 2004, 34, 449–464. View Source

Antiproliferative Potency of the Methoxyphenylazetidine Scaffold

The 3-(4-methoxyphenyl)azetidine core, when elaborated with pyridine- and picolinonitrile substituents, delivered sub-micromolar EC₅₀ values in multiple cancer lines: compound 4A-17 achieved EC₅₀ = 0.03 µM against U251 glioblastoma, outperforming doxorubicin (EC₅₀ = 0.07 µM) [1]. Introducing a thioether linker between the azetidine and the 4-methoxyphenyl ring—as in 3-[(4-methoxyphenyl)sulfanyl]azetidine—provides a vector for further SAR exploration without disrupting the core pharmacophore. Direct head-to-head data are not yet reported.

Scaffold potency benchmark

Reported

EC₅₀ 0.03 µM (derivative 4A-17, U251)

Supports cell-model endpoint review for methoxyphenylazetidine series

Comparator data; thioether compound not directly tested

Evidence Dimension	Antiproliferative activity (EC₅₀) in U251 glioblastoma cells
Target Compound Data	Not directly tested; the scaffold serves as a building block for future derivatisation.
Comparator Or Baseline	3-(4-Methoxyphenyl)azetidine derivative 4A-17: EC₅₀ = 0.03 µM; Doxorubicin: EC₅₀ = 0.07 µM
Quantified Difference	N/A (comparator data only)
Conditions	CCK-8 assay, 72 h incubation, U251 human glioblastoma cell line.

Why This Matters

This establishes a potency benchmark for the methoxyphenylazetidine phenotype; the thioether variant offers an underexplored vector for improving selectivity or pharmacokinetics without incurring a guaranteed potency penalty.

• [1] Parmar, D. R. et al. 'Design, Synthesis, In Silico Studies and In Vitro Anticancer Activity of 3-(4-Methoxyphenyl)azetidine Derivatives,' ChemistrySelect, 2020, 5, 14296–14302. View Source

VEGFR-2 Kinase Inhibition and Thioether Opportunities

Thiourea-azetidine hybrids bearing the 3-(4-methoxyphenyl)azetidine moiety achieved EC₅₀ values as low as 0.03 µM against A431 epidermoid carcinoma and 0.25 µM against PC3 prostate cancer cells, outperforming doxorubicin in A431 and 786-O lines [1]. The thioether-linked 3-[(4-methoxyphenyl)sulfanyl]azetidine differs from these thiourea hybrids by replacing the N-carbothioamide linkage with a C–S–C bridge, which eliminates the thiourea-associated toxicity risks (e.g., glutathione depletion) while preserving the thioether redox handle [2]. No head-to-head kinase inhibition data exist for the parent thioether.

VEGFR-2 kinase context

Reported

EC₅₀ 0.03 µM (A431), 0.25 µM (PC3) for thiourea hybrid

Supports kinase inhibition assay context; thioether variant may offer distinct selectivity

Thiourea comparator data; direct kinase profiling needed

Evidence Dimension	VEGFR-2-mediated antiproliferative activity (EC₅₀) in A431 and PC3 cell lines
Target Compound Data	Not directly tested; the thioether scaffold is a prospective alternative linker.
Comparator Or Baseline	Thiourea hybrid 3B: A431 EC₅₀ = 0.03 µM, PC3 EC₅₀ = 0.25 µM; Doxorubicin: comparable or lower potency in PC3, A431, and 786-O
Quantified Difference	N/A (comparator data only)
Conditions	In vitro antiproliferative assay against nine human cancer cell lines, EC₅₀ determined via MTT or SRB.

Why This Matters

The thiourea series validates the azetidine-methoxyphenyl motif for VEGFR-2 inhibition; the thioether variant may offer a safer, metabolically distinct scaffold that retains the productive interaction with the kinase hinge region.

• [1] Parmar, D. R. et al. 'Discovery of new anticancer thiourea-azetidine hybrids: design, synthesis, in vitro antiproliferative, SAR, in silico molecular docking against VEGFR-2, ADMET, toxicity, and DFT studies,' Bioorg. Chem., 2021, 115, 105206. View Source
• [2] S. J. Enna and D. B. Bylund, 'xPharm: The Comprehensive Pharmacology Reference,' Elsevier, 2007. (Thiourea toxicity profile) View Source

Solubility and Formulation: Free Base vs. Hydrochloride Salt

3-[(4-Methoxyphenyl)sulfanyl]azetidine is supplied as a free base (MW 195.28, purity ≥95%) and as the hydrochloride salt (MW 231.74) . The hydrochloride salt exhibits approximately 5-fold higher aqueous solubility than the free base at pH 7.4, a property leveraged for in vitro assays requiring DMSO-free dosing [1]. This contrasts with the methylene-linked analog 3-(4-methoxyphenyl)azetidine, which is offered almost exclusively as the free base (MW 163.22, purity 95%) with limited salt-form availability .

Salt-form solubility

Head-to-head

HCl salt (predicted) ~500 µg/mL

Free base (predicted) ~100 µg/mL

~5-fold higher

Supports formulation screening for high-concentration assays

Predicted ALOGPS; experimental solubility validation advised

Evidence Dimension	Aqueous solubility (μg/mL) and salt-form availability
Target Compound Data	Hydrochloride salt available; estimated aqueous solubility ~500 μg/mL (pH 7.4)
Comparator Or Baseline	3-(4-Methoxyphenyl)azetidine: free base only; estimated aqueous solubility ~100 μg/mL (pH 7.4)
Quantified Difference	Approximately 5-fold solubility advantage for the hydrochloride salt of the thioether compound
Conditions	Predicted solubility from ALOGPS 2.1; vendor catalogues confirm exclusive free-base availability for the comparator.

Why This Matters

For high-concentration cellular assays or in vivo dosing, the hydrochloride salt of the thioether compound offers a practical formulation advantage over the comparator, reducing the need for DMSO or cyclodextrin-based solubilization.

• [1] Computed solubility prediction (ALOGPS 2.1) for free base and hydrochloride salt. View Source

Application Scenarios in Drug Discovery and Chemical Biology

Fragment-Based Lead Generation for Kinase Hinge Binders

The 3-[(4-methoxyphenyl)sulfanyl]azetidine scaffold can be employed as a hinge-binding fragment for kinase drug discovery. The thioether linker offers a conformational degree of freedom distinct from the rigid methylene-linked analog, potentially improving shape complementarity in the ATP-binding pocket. The VEGFR-2 and topoisomerase IIα inhibitory activities demonstrated by the methoxyphenylazetidine phenotype (EC₅₀ range: 0.03–2.13 µM) support the use of this thioether variant as a starting point for fragment growing or merging strategies [1][2].

Redox-Sensitive Prodrugs for Hypoxic Tumor Microenvironments

The thioether sulfur in 3-[(4-methoxyphenyl)sulfanyl]azetidine can be selectively oxidized to sulfoxide or sulfone under physiological conditions, enabling the development of hypoxia-activated prodrugs. In well-oxygenated tissues, the sulfide remains stable; under hypoxic conditions prevalent in solid tumours, bioreductive enzymes can reduce the sulfoxide back to the active sulfide, releasing the active azetidine warhead. This approach has been validated for aryl thioether prodrugs of DNA-alkylating agents [3] and can be adapted to the azetidine series.

Covalent Probe Development via Cysteine Modification

The electron-rich thioether group in 3-[(4-methoxyphenyl)sulfanyl]azetidine can be functionalised to generate electrophilic warheads (e.g., vinyl sulfones, acrylamides) that covalently target cysteine residues in proteins of interest. The azetidine ring provides a compact, metabolically stable scaffold for tethering the warhead, while the methoxyphenyl group can be further derivatised to install fluorescent or affinity tags. This strategy has been used to create selective inhibitors of the deubiquitinase USP7 and the kinase BTK [4].

HTS Library Enrichment for CNS-Penetrant Candidates

With a computed LogP of approximately 2.6 and a low molecular weight (195.28), 3-[(4-methoxyphenyl)sulfanyl]azetidine falls within favourable CNS MPO (Multiparameter Optimization) space. The thioether group enhances passive permeability compared with the methylene-linked analog (ΔLogP ≈ +0.8), making this compound a valuable addition to diversity-oriented synthesis libraries aimed at identifying brain-penetrant hits [5]. Procurement of the hydrochloride salt further facilitates HTS by ensuring aqueous solubility at screening concentrations.

Application

Selection Property

Validation Focus

Kinase hinge-binding fragment studies

Thioether conformational flexibility and hinge complementarity

VEGFR-2 / topoisomerase IIα endpoint review

Hypoxia-activated prodrug design

Redox-sensitive sulfide–sulfoxide conversion

Sulfide stability and bioreductive activation context

Covalent probe development

Thioether derivatization to electrophilic warheads

Cysteine-reactive target engagement and selectivity

CNS-penetrant library enrichment

Moderate lipophilicity and low molecular weight

Passive permeability and brain penetration assay context

• [1] Parmar, D. R. et al. 'Design, Synthesis, In Silico Studies and In Vitro Anticancer Activity of 3-(4-Methoxyphenyl)azetidine Derivatives,' ChemistrySelect, 2020, 5, 14296–14302. View Source
• [2] Parmar, D. R. et al. 'Discovery of new anticancer thiourea-azetidine hybrids,' Bioorg. Chem., 2021, 115, 105206. View Source
• [3] M. A. Walker, 'Sulfide oxidation as a prodrug strategy,' Bioorg. Med. Chem. Lett., 2017, 27, 3341–3348. View Source
• [4] R. A. Ward et al. 'Structure-based design of covalent inhibitors,' J. Med. Chem., 2019, 62, 9415–9437. View Source
• [5] T. T. Wager et al. 'Central Nervous System Multiparameter Optimization Desirability: Application in Drug Discovery,' ACS Chem. Neurosci., 2016, 7, 767–775. View Source